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Compound of Interest

Compound Name: Dihydrokaempferol-3-glucoside

Cat. No.: B12310510

Get Quote

Executive Summary
Dihydrokaempferol-3-glucoside (C₂₁H₂₂O₁₁) is a flavanonol glycoside exhibiting potent

antioxidant and anti-inflammatory properties.[1] Unlike its unsaturated counterpart (Kaempferol-

3-glucoside), this compound possesses a saturated C2-C3 bond, introducing two chiral centers

and distinct spectral signatures. This guide provides validated NMR and Mass Spectrometry

data, emphasizing the diagnostic H-2/H-3 coupling constants that differentiate it from flavonols.
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Parameter Detail

Common Name
Dihydrokaempferol-3-glucoside; Aromadendrin-

3-O-glucoside

IUPAC Name

(2R,3R)-5,7-dihydroxy-2-(4-hydroxyphenyl)-3-

[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-

(hydroxymethyl)oxan-2-yl]oxy-2,3-

dihydrochromen-4-one

Formula C₂₁H₂₂O₁₁

Molecular Weight 450.39 g/mol

Core Skeleton Flavanonol (Dihydroflavonol)

Key Structural Feature
Saturated C2-C3 bond (Single bond) vs. C2=C3

double bond in Kaempferol.[2]

Structural Logic (Expert Insight)
The critical differentiator in spectral analysis is the C2-C3 saturation.

In Flavonols (e.g., Kaempferol): C2=C3 is a double bond. H-3 is absent.

In Flavanonols (e.g., Dihydrokaempferol): C2-C3 is a single bond. Both C2 and C3 bear

protons. These protons typically adopt a trans-diaxial configuration, resulting in a large

coupling constant (J ≈ 10–12 Hz) in ¹H NMR. This is the primary diagnostic signal.

Mass Spectrometry (MS) Analysis[2][3][4][5]
Ionization & Molecular Ions[5][6]

Mode: ESI (Electrospray Ionization), Negative/Positive mode.

[M-H]⁻:m/z 449

[M+H]⁺:m/z 451

Fragmentation Pathway (MS/MS)
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The fragmentation follows a predictable loss of the glycosidic unit followed by Retro-Diels-Alder

(RDA) cleavage of the aglycone.[3]

Primary Loss: Cleavage of the O-glycosidic bond releases the glucose moiety (neutral loss

of 162 Da).

Precursor:m/z 449 ([M-H]⁻)

Product:m/z 287 (Aglycone: Aromadendrin)[2]

Aglycone Fragmentation (RDA): The C-ring of the flavanonol opens via RDA cleavage.

Fragment A:m/z 153 (A-ring fragment, characteristic of 5,7-dihydroxy substitution).

Fragment B:m/z 135 (B-ring fragment, characteristic of 4'-hydroxy substitution).

Visualization: MS Fragmentation Pathway
Precursor Ion

[M-H]- m/z 449
(Dihydrokaempferol-3-glc)

Aglycone Ion
[Aromadendrin-H]-
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- Glucose (162 Da)

RDA Fragment A
(A-Ring)
m/z 153

RDA Cleavage

RDA Fragment B
(B-Ring)
m/z 135

RDA Cleavage

Neutral Loss
Glucose (162 Da)

Click to download full resolution via product page

Caption: Electrospray ionization (ESI) fragmentation pathway showing the characteristic loss of

glucose and subsequent Retro-Diels-Alder (RDA) cleavage of the aglycone.[3]
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Nuclear Magnetic Resonance (NMR)
Spectroscopy[4][7][8]
Solvent: DMSO-d₆ (Dimethyl sulfoxide-d6) Frequency: 500 MHz (¹H) / 125 MHz (¹³C)

¹H NMR Data (Proton)
The defining feature is the H-2/H-3 doublet pair.
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Position δH (ppm) Multiplicity J (Hz) Interpretation

2 5.35 d 11.5

Diagnostic:

Trans-diaxial

coupling with H-

3.

3 4.72 d 11.5

Diagnostic:

Trans-diaxial

coupling with H-

2.

6 5.91 d 2.0
A-ring meta-

coupling.

8 5.95 d 2.0
A-ring meta-

coupling.

2', 6' 7.32 d 8.5
B-ring AA'BB'

system (Ortho).

3', 5' 6.80 d 8.5
B-ring AA'BB'

system (Ortho).

1'' 4.98 d 7.5

Anomeric proton

(Glucose, β-

linkage).

Glucose 3.1 - 3.7 m -
Sugar backbone

protons.

5-OH 12.10 s -

Chelated

hydroxyl

(intramolecular

H-bond).

¹³C NMR Data (Carbon)
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Position δC (ppm) Type Assignment Logic

2 82.5 CH

Significantly upfield

from Flavonols (which

are ~145 ppm).

3 76.2 CH

Glycosylation shifts

this downfield relative

to aglycone (~71

ppm).

4 194.5 C=O Carbonyl ketone.

5 163.5 C-OH
A-ring oxygenated

carbon.

6 96.8 CH A-ring unsubstituted.

7 167.2 C-OH
A-ring oxygenated

carbon.

8 95.6 CH A-ring unsubstituted.

9 162.8 C Junction carbon.

10 101.5 C Junction carbon.

1' 128.5 C B-ring attachment.

2', 6' 129.8 CH B-ring aromatic.

3', 5' 115.6 CH B-ring aromatic.

4' 158.4 C-OH B-ring para-hydroxyl.

1'' 100.8 CH
Anomeric carbon

(Glucose).

6'' 60.8 CH₂
Glucose primary

alcohol.

Experimental Protocol: Isolation & Purification
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This protocol outlines the isolation of Dihydrokaempferol-3-glucoside from plant matrices

(e.g., Pinus bark or Carthamus flowers).

Reagents & Materials[4][6][7][9]
Solvents: Methanol (MeOH), Ethanol (EtOH), Ethyl Acetate (EtOAc), n-Butanol (n-BuOH),

Water (ddH₂O).

Stationary Phases: Diaion HP-20 (or equivalent macroporous resin), Sephadex LH-20, Silica

Gel (C18 reversed-phase).

Workflow Step-by-Step
Extraction:

Macerate 1 kg of dried plant powder in 5 L of 70% MeOH for 48 hours at room

temperature.

Filter and concentrate under reduced pressure (Rotavap) at 40°C to obtain a crude

aqueous residue.

Liquid-Liquid Partitioning:

Suspend residue in water.

Wash with n-Hexane (removes lipids/chlorophyll). Discard hexane layer.

Extract aqueous layer with Ethyl Acetate (removes aglycones).

Extract remaining aqueous layer with n-Butanol. Target compound concentrates here.[4][5]

Chromatographic Separation (Diaion HP-20):

Load n-BuOH fraction onto HP-20 column.

Elute with H₂O → MeOH gradient (0%, 20%, 40%, 60%, 100%).

Target typically elutes in 40-60% MeOH fractions.
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Purification (Sephadex LH-20):

Dissolve active fraction in MeOH.

Load onto Sephadex LH-20. Elute with 100% MeOH.

Collect fractions based on UV absorbance (monitor at 290 nm and 330 nm).

Final Polishing (Prep-HPLC):

Column: C18 (5 µm, 250 x 10 mm).

Mobile Phase: Acetonitrile/Water (0.1% Formic Acid) gradient 15% → 35% B over 30 min.

Collect peak at Rt corresponding to standard or MS check.

Visualization: Isolation Workflow
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Caption: Step-by-step fractionation workflow targeting the n-Butanol layer for glycoside

enrichment.

References
PubChem. (2025). Dihydrokaempferol 3-O-glucoside (Compound Summary). National

Library of Medicine. [Link]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.benchchem.com/product/b12310510/docs?utm_src=pdf-body-img#technical-guide-spectral-data-isolation-of-dihydrokaempferol-3-glucoside
https://pubchem.ncbi.nlm.nih.gov/compound/10478918
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12310510?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mabry, T. J., Markham, K. R., & Thomas, M. B. (1970). The Systematic Identification of
Flavonoids. Springer-Verlag.
Agrawal, P. K. (1989). Carbon-13 NMR of Flavonoids. Elsevier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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